Cas no 517905-93-0 (Fmoc-(R)-3-amino-3-(2-nitro-phenyl)-propionic acid)

• Product Name: Fmoc-(R)-3-amino-3-(2-nitro-phenyl)-propionic acid
• CAS No: 517905-93-0
• MF: C₂₄H₂₀N₂O₆
• MW: 432.425406455994
• MDL: MFCD03428045
• CID: 935845
• PubChem ID: 2761743
• Update Time: 2025-10-28

Fmoc-(R)-3-amino-3-(2-nitro-phenyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-nitrophenyl)propanoic acid
• (R)-3-(Fmoc-amino)-3-(2-nitrophenyl)propionic acid
• Fmoc-(R)-3-Amino-3-(2-nitro-phenyl)-propionic acid
• (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-nitrophenyl)propanoic acid
• Fmoc-(R)-3-amino-3-(2-nitrophenyl)propionic acid
• Fmoc-(R)-3-Amino-3-(2-nitrophenyl)-propionic acid
• (3R)-3-[(FLUOREN-9-YLMETHOXY)CARBONYLAMINO]-3-(2-NITROPHENYL)PROPANOIC ACID
• FMOC-(R)-3-AMINO-(2-NITRO-PHENYL)-PROPIONIC ACID
• Fmoc-D-beta-Phe(2-NO2)-OH
• fmoc-(r)-3-amino-3-(2-nitrophenyl)propanoic acid
• N-Fmoc-2-nitro-L-beta-phenylalanine
• AS-68488
• 517905-93-0
• DTXSID80375884
• SCHEMBL1096727
• EN300-1162976
• CS-0343069
• (3R)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(2-NITROPHENYL)PROPANOIC ACID
• Fmoc-Phg(2-NO2)-(C#CH2)OH
• (3R)-3-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-nitrophenyl)propanoic acid
• AKOS015948790
• MFCD03428045
• AC-25402
• Fmoc-(R)-3-amino-3-(2-nitro-phenyl)-propionic acid

• MDL： MFCD03428045
• Inchi： 1S/C24H20N2O6/c27-23(28)13-21(19-11-5-6-12-22(19)26(30)31)25-24(29)32-14-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-12,20-21H,13-14H2,(H,25,29)(H,27,28)/t21-/m1/s1
• InChI Key： DRESTDPDCGPKNI-OAQYLSRUSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=CC=CC=1[N+](=O)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 432.13200
• Monoisotopic Mass: 432.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Melting Point: 170-172℃
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 121.45000
• LogP: 5.56340

Additional information on Fmoc-(R)-3-amino-3-(2-nitro-phenyl)-propionic acid

Recent Advances in the Application of Fmoc-(R)-3-amino-3-(2-nitro-phenyl)-propionic acid (CAS: 517905-93-0) in Chemical Biology and Pharmaceutical Research

Fmoc-(R)-3-amino-3-(2-nitro-phenyl)-propionic acid (CAS: 517905-93-0) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its Fmoc-protected amino group and nitro-phenyl side chain, serves as a versatile building block in peptide synthesis and drug design. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in targeting protein-protein interactions and enzyme modulation. The unique structural features of this compound, including its chiral center and nitro-aromatic moiety, enable precise molecular recognition and binding, making it a valuable tool in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Fmoc-(R)-3-amino-3-(2-nitro-phenyl)-propionic acid as a key intermediate in the synthesis of peptidomimetics targeting the PD-1/PD-L1 immune checkpoint pathway. The study demonstrated that incorporation of this amino acid derivative into peptide sequences enhanced binding affinity and selectivity, leading to improved inhibitory effects in vitro and in vivo. The nitro-phenyl group was found to play a critical role in stabilizing the peptide-protein interaction through π-stacking and hydrophobic effects, underscoring the compound's utility in immunotherapeutic applications.

Another notable application of Fmoc-(R)-3-amino-3-(2-nitro-phenyl)-propionic acid was reported in a recent Nature Communications article, where it was employed in the design of covalent inhibitors for SARS-CoV-2 main protease (Mpro). The researchers utilized the nitro-phenyl moiety as a warhead to form reversible covalent bonds with the catalytic cysteine residue of Mpro, resulting in potent antiviral activity. The study also highlighted the compound's compatibility with solid-phase peptide synthesis (SPPS), enabling rapid optimization of inhibitor candidates. These findings suggest that 517905-93-0 could serve as a valuable scaffold for developing broad-spectrum antiviral agents.

Beyond its therapeutic applications, Fmoc-(R)-3-amino-3-(2-nitro-phenyl)-propionic acid has also found use in chemical biology as a fluorescent probe for studying protein dynamics. A 2024 ACS Chemical Biology publication detailed its incorporation into FRET-based sensors for real-time monitoring of kinase activity. The nitro-phenyl group's electron-withdrawing properties were leveraged to modulate the fluorescence properties of adjacent fluorophores, enabling sensitive detection of enzymatic activity. This approach provides researchers with a powerful tool for elucidating signaling pathways and screening kinase inhibitors.

The synthetic accessibility of Fmoc-(R)-3-amino-3-(2-nitro-phenyl)-propionic acid has been another focus of recent research. A 2023 Organic Process Research & Development paper described an improved synthetic route that achieves higher yields and better enantiomeric purity compared to traditional methods. The optimized protocol employs asymmetric hydrogenation of a nitro-olefin precursor followed by Fmoc protection, offering a scalable solution for industrial production. This advancement addresses previous challenges in obtaining sufficient quantities of high-quality material for preclinical studies.

Looking forward, the unique properties of 517905-93-0 position it as a promising candidate for addressing several unmet medical needs. Current research directions include its application in targeted protein degradation (PROTACs), where its ability to simultaneously engage multiple protein surfaces could enhance ternary complex formation. Additionally, its potential in CNS drug development is being explored, as the nitro-phenyl moiety may facilitate blood-brain barrier penetration. As these investigations progress, Fmoc-(R)-3-amino-3-(2-nitro-phenyl)-propionic acid is expected to play an increasingly important role in advancing both fundamental research and therapeutic development.